Cas no 2060006-85-9 (4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride)

• Product Name: 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride
• CAS No: 2060006-85-9
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• MDL: MFCD30535705
• CID: 4635402
• PubChem ID: 127266423
• Update Time: 2025-06-13

4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic Acid Hydrochloride
• 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride

• MDL： MFCD30535705
• Inchi： 1S/C12H12N2O2.ClH/c1-8-3-4-9(12(15)16)5-11(8)10-6-13-14(2)7-10;/h3-7H,1-2H3,(H,15,16);1H
• InChI Key： LPOMSYMGANPXKE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C(=O)O)C=C1C1=CN(C)N=C1.Cl

Additional information on 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride

Comprehensive Overview of 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride (CAS No. 2060006-85-9)

The compound 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride (CAS No. 2060006-85-9) is a chemically synthesized derivative of benzoic acid, incorporating a pyrazole moiety. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential biological activity. The presence of both methyl and pyrazole groups enhances its stability and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors and anti-inflammatory agents, which are hot topics in the fight against chronic diseases. The compound's unique structure allows for modifications that can target specific enzymes or receptors, aligning with the growing trend of precision medicine.

From a synthetic perspective, the preparation of 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride involves multi-step organic reactions, including aromatic substitution and ester hydrolysis. Its hydrochloride salt form improves solubility, a critical factor in formulation development. This aspect is frequently searched by chemists exploring salt formation strategies to enhance drug bioavailability, a key concern in modern pharmacology.

The compound's CAS No. 2060006-85-9 serves as a unique identifier in regulatory and safety documentation, ensuring accurate tracking in global chemical databases. Laboratories prioritizing Green Chemistry principles often investigate eco-friendly synthesis routes for such intermediates, reflecting the industry's shift toward sustainable practices. Questions about scalability and cost-effective production of this compound are common in academic and industrial forums.

Analytical characterization of 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride typically employs techniques like HPLC, NMR, and mass spectrometry, addressing the need for purity verification in high-throughput screening environments. The rise of AI-driven drug design has further amplified interest in such scaffolds, as machine learning models predict their interactions with biological targets.

In summary, 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoic acid hydrochloride represents a versatile chemical entity with broad relevance in life sciences. Its structural features and functional groups align with contemporary research themes, including fragment-based drug discovery and metabolite engineering. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in synthetic and applied chemistry.